Cas no 87949-16-4 (1-(pyridin-2-yl)-1H-pyrazol-3-amine)

1-(Pyridin-2-yl)-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyridine and pyrazole moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its bifunctional structure allows for further derivatization, enabling applications in ligand design, coordination chemistry, and medicinal chemistry. The compound exhibits potential as a building block for bioactive molecules due to its nitrogen-rich framework, which can enhance binding affinity in drug discovery. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in research and industrial applications. This compound is particularly valuable for developing novel catalysts, agrochemicals, and therapeutic agents.

1-(pyridin-2-yl)-1H-pyrazol-3-amine structure

87949-16-4 structure

Product Name:1-(pyridin-2-yl)-1H-pyrazol-3-amine

CAS No:87949-16-4

MF:C₈H₈N₄

MW:160.17592048645

MDL:MFCD14650389

CID:650310

PubChem ID:13496627

Update Time:2025-05-27

1-(pyridin-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-3-amine, 1-(2-pyridinyl)-
- 1-(pyridin-2-yl)-1H-pyrazol-3-amine
- 1-pyridin-2-ylpyrazol-3-amine
- DTXSID30542226
- AKOS010421856
- TQP1407
- OGYHOOMSLFWCLJ-UHFFFAOYSA-N
- AT34222
- 3-amino-1-(pyridin-2-yl)-1H-pyrazole
- AM20061576
- FT-0759961
- Z763574364
- SCHEMBL2160327
- EN300-3042448
- 87949-16-4
- MDL： MFCD14650389
- Inchi： 1S/C8H8N4/c9-7-4-6-12(11-7)8-3-1-2-5-10-8/h1-6H,(H2,9,11)
- InChI Key： OGYHOOMSLFWCLJ-UHFFFAOYSA-N
- SMILES： N1(C=CC(N)=N1)C1C=CC=CN=1

Computed Properties

Exact Mass: 160.074896272g/mol
Monoisotopic Mass: 160.074896272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 56.7Å²

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Enamine	EN300-3042448-1g	1-(pyridin-2-yl)-1H-pyrazol-3-amine	87949-16-4	95%	1g	$743.0	2023-09-05
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Enamine	EN300-3042448-1.0g	1-(pyridin-2-yl)-1H-pyrazol-3-amine	87949-16-4	95%	1.0g	$743.0	2023-07-06
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